Cas no 37416-96-9 (Barium, di-9H-xanthen-9-yl-)

• Product Name: Barium, di-9H-xanthen-9-yl-
• CAS No: 37416-96-9
• MF: C₂₆H₁₈BaO₂
• MW: 499.746922969818
• CID: 292369
• PubChem ID: 78061284
• Update Time: 2025-04-19

Barium, di-9H-xanthen-9-yl- Chemical and Physical Properties

Names and Identifiers

• Barium, di-9H-xanthen-9-yl-
• barium(2+),9H-xanthen-9-ide
• 37416-96-9
• DTXSID80772672
• Barium di(9H-xanthen-9-ide)

• Inchi： 1S/2C13H9O.Ba/c2*1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)14-12;/h2*1-9H;/q2*-1;+2
• InChI Key： LNTGPEAAIQXXNW-UHFFFAOYSA-N
• SMILES： [Ba+2].O1C2C=CC=CC=2[CH-]C2C=CC=CC1=2.O1C2C=CC=CC=2[CH-]C2C=CC=CC1=2

Computed Properties

• Exact Mass: 492.03674
• Monoisotopic Mass: 500.035927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46